molecular formula C4H6N4O B6250803 2-(1H-1,2,3-triazol-4-yl)acetamide CAS No. 947723-96-8

2-(1H-1,2,3-triazol-4-yl)acetamide

Cat. No. B6250803
CAS RN: 947723-96-8
M. Wt: 126.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(1H-1,2,3-triazol-4-yl)acetamide” is a chemical compound with the CAS Number: 947723-96-8 . It has a molecular weight of 126.12 . This compound is a unique analog of guanosine .


Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “2-(1H-1,2,3-triazol-4-yl)acetamide”, has been reported in several studies . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .


Molecular Structure Analysis

The molecular structure of “2-(1H-1,2,3-triazol-4-yl)acetamide” is represented by the Inchi Code: 1S/C4H6N4O/c5-4(9)1-3-2-6-8-7-3/h2H,1H2,(H2,5,9)(H,6,7,8) .


Chemical Reactions Analysis

While specific chemical reactions involving “2-(1H-1,2,3-triazol-4-yl)acetamide” are not mentioned in the retrieved papers, 1,2,4-triazole derivatives have been synthesized and evaluated for their anticancer properties .

Future Directions

The future directions for research on “2-(1H-1,2,3-triazol-4-yl)acetamide” and similar compounds could involve further exploration of their potential anticancer properties . Additionally, the development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1H-1,2,3-triazol-4-yl)acetamide involves the reaction of 4-azidobenzoic acid with propargylamine to form 4-(prop-2-yn-1-yl)azobenzene. This intermediate is then reacted with ethyl chloroacetate to form ethyl 2-(4-(prop-2-yn-1-yl)phenyl)acetate. Finally, this compound is hydrolyzed to form 2-(1H-1,2,3-triazol-4-yl)acetamide.", "Starting Materials": [ "4-azidobenzoic acid", "propargylamine", "ethyl chloroacetate" ], "Reaction": [ "4-azidobenzoic acid is reacted with propargylamine in the presence of a copper catalyst to form 4-(prop-2-yn-1-yl)azobenzene.", "4-(prop-2-yn-1-yl)azobenzene is then reacted with ethyl chloroacetate in the presence of a base to form ethyl 2-(4-(prop-2-yn-1-yl)phenyl)acetate.", "Finally, ethyl 2-(4-(prop-2-yn-1-yl)phenyl)acetate is hydrolyzed in the presence of an acid to form 2-(1H-1,2,3-triazol-4-yl)acetamide." ] }

CAS RN

947723-96-8

Product Name

2-(1H-1,2,3-triazol-4-yl)acetamide

Molecular Formula

C4H6N4O

Molecular Weight

126.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.